Cas no 2171762-97-1 (3-{2-amino-7-oxabicyclo2.2.1heptan-2-yl}pentan-3-ol)

• Product Name: 3-{2-amino-7-oxabicyclo2.2.1heptan-2-yl}pentan-3-ol
• CAS No: 2171762-97-1
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5893994
• PubChem ID: 165591864
• Update Time: 2025-08-03

3-{2-amino-7-oxabicyclo2.2.1heptan-2-yl}pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-amino-7-oxabicyclo2.2.1heptan-2-yl}pentan-3-ol
• EN300-1647223
• 2171762-97-1
• 3-{2-amino-7-oxabicyclo[2.2.1]heptan-2-yl}pentan-3-ol

• Inchi： 1S/C11H21NO2/c1-3-10(13,4-2)11(12)7-8-5-6-9(11)14-8/h8-9,13H,3-7,12H2,1-2H3
• InChI Key： SFLVCZTVSKCFQZ-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(CC)(CC)O)(C2)N

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-{2-amino-7-oxabicyclo2.2.1heptan-2-yl}pentan-3-ol

3-{2-amino-7-oxabicyclo[2.2.1]heptan-2-yl}pentan-3-ol (CAS No. 2171762-97-1)

The compound 3-{2-amino-7-oxabicyclo[2.2.1]heptan-2-yl}pentan-3-ol (CAS No. 2171762-97-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, characterized by its unique bicyclo[2.2.1]heptane framework, which is a fused ring system consisting of two five-membered rings and one three-membered ring. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) in its structure adds functional diversity, making it a versatile molecule for further chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including ring-closing metathesis and enzymatic catalysis. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for its application in drug design and development. The bicyclo[2.2.1]heptane core is particularly interesting due to its rigid structure, which can serve as a scaffold for creating bioactive molecules with desired pharmacokinetic properties.

One of the most promising applications of 3-{2-amino-7-oxabicyclo[2.2.1]heptan-2-yl}pentan-3-ol lies in its potential as a precursor for drug discovery. The amino group can act as a nucleophile in various reactions, enabling the formation of amide bonds or other bioisosteric replacements that are critical in medicinal chemistry. Additionally, the hydroxyl group provides an opportunity for glycosylation or other functionalizations that can modulate the molecule's solubility and bioavailability.

Recent studies have highlighted the importance of bicyclic frameworks in mimicking natural product structures, which often exhibit potent biological activities. For instance, compounds with similar bicyclic cores have shown promise as inhibitors of protein-protein interactions (PPIs), a challenging yet highly rewarding target in drug development. The rigid structure of this compound could potentially lock it into specific conformations that are essential for binding to therapeutic targets.

In terms of chemical synthesis, the pentan-3-ol moiety in this compound can serve as a handle for further functionalization or derivatization. For example, oxidation of the hydroxyl group could yield a ketone, which could then be used to form esters or amides with other biologically relevant groups. Such modifications could significantly expand the scope of this compound's applications in both academic research and industrial settings.

The amino group present in this molecule also introduces basicity, which can be exploited in various chemical transformations, such as alkylation or acylation reactions. These reactions are fundamental in building complex molecules with multiple functional groups, making this compound a valuable intermediate in organic synthesis.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution NMR data has provided detailed insights into the spatial arrangement of atoms within the bicyclic framework, while mass spectrometry has enabled precise molecular weight determination and structural elucidation.

In conclusion, 3-{2-amino-7 oxabicyclo[2 2 1]heptan 2 yl}pentan 3 ol (CAS No. 2171762 97 1) is a multifaceted compound with immense potential across diverse fields of chemistry and pharmacology. Its unique bicyclic structure combined with reactive functional groups positions it as a valuable building block for designing novel bioactive molecules and advancing drug discovery efforts.